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Compound of Interest

Compound Name: 2-Hydroxyacetamide

Cat. No.: B1193895

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Hydroxyacetamide. Adherence
to these procedures is vital for ensuring personal safety and regulatory compliance.

Hazard Identification and Safety Summary

2-Hydroxyacetamide is classified as a hazardous substance that requires careful handling to
avoid adverse health effects. The primary hazards associated with this chemical are skin, eye,
and respiratory irritation.[1][2]

Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[2]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[2]
Respiratory Irritation H335: May cause respiratory irritation[2]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to minimize exposure
when handling 2-Hydroxyacetamide.
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Protection Type Equipment Specification Purpose
) Chemical safety goggles or a To protect eyes from splashes

Eye and Face Protection ) ] )

face shield.[3] and solid particles.[3]

- Chemically resistant gloves To prevent skin contact and
Skin Protection (e.g., nitrile). - Laboratory coat ~ contamination of personal

or disposable gown.[3] clothing.[3]

NIOSH/MSHA or European To be used when handling the
Respiratory Protection Standard EN 149 approved powder outside of a fume hood

respirator. or if dust is generated.[3]
Foot Protection Closed-toe shoes.[3] To protect feet from spills.[3]

Operational Workflow: From Preparation to Disposal

Following a strict operational workflow is critical for minimizing exposure and ensuring a safe
laboratory environment.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling the
solid form to avoid dust formation.[4]

o Ensure that a safety shower and an eyewash station are readily accessible.[4]
2. Handling and Use:

» Avoid contact with skin, eyes, and clothing.[5]

e Avoid breathing in dust, fumes, gas, mist, vapors, or spray.[1][5]

e Wash hands thoroughly after handling the substance.[1][5]

o Keep the container tightly closed when not in use.[1]

3. Storage:
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e Store in a cool, dry, and well-ventilated place.[1]
+ Keep the container tightly sealed.[4]

o Store locked up.[1]

4. Disposal:

« Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[1]

¢ Do not allow the product to enter drains.[1]

Use Fume Hood

Preparation Wash Hands After Handling

Proceed with caution

Y

Wear Appropriate PPE
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Storage |_ Disposal
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Caption: A step-by-step workflow for the safe handling of 2-Hydroxyacetamide.

Emergency Procedures
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Immediate and appropriate action is crucial in the event of an emergency involving 2-
Hydroxyacetamide.

Spill Management:
e Evacuate: Evacuate non-essential personnel from the spill area.[4]
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the further spread of the spill.[4] For solid spills, sweep up the material and
place it into a suitable, closed container for disposal, avoiding dust formation.[1] For liquid
spills, absorb with an inert material.[4]

o Decontaminate: Clean the spill area thoroughly.
o Dispose: All cleanup materials must be collected and disposed of as hazardous waste.[6]

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[7]

Immediately wash the affected area with plenty
) of soap and water.[1] Remove contaminated
Skin Contact ) ) )
clothing and wash it before reuse.[1] If skin

irritation occurs, get medical help.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.[5]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or Poison

Control Center immediately.[7]

Disposal Plan

Proper disposal of 2-Hydroxyacetamide and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Collection and Labeling:

o Solid Waste: Collect all solid waste, including contaminated PPE and weighing papers, in a
designated, puncture-resistant container lined with a heavy-duty plastic bag.[6]

¢ Liquid Waste: Collect liquid waste in a compatible, sealed container.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name "2-Hydroxyacetamide".[6]

Storage and Disposal:
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e Segregation: Store the hazardous waste container in a designated satellite accumulation
area, away from incompatible materials.[6]

e Pickup: Arrange for collection by your institution's licensed hazardous waste management
service.[6] Do not dispose of this chemical down the drain or in regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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